Cas no 91006-31-4 (n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine)

n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine structure
91006-31-4 structure
Product Name:n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine
CAS No:91006-31-4
MF:C10H16N4O2
MW:224.259641647339
CID:995436
PubChem ID:3021745
Update Time:2025-04-20

n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • n,n-dimethyl-n'-(5-nitro-2-pyridyl)propane-1,3-diamine
    • N',N'-dimethyl-N-(5-nitropyridin-2-yl)propane-1,3-diamine
    • EINECS 292-912-2
    • AKOS008994819
    • NS00039383
    • 91006-31-4
    • SCHEMBL9794274
    • DTXSID40238365
    • HKHGKYUDPOLSFT-UHFFFAOYSA-N
    • Inchi: 1S/C10H16N4O2/c1-13(2)7-3-6-11-10-5-4-9(8-12-10)14(15)16/h4-5,8H,3,6-7H2,1-2H3,(H,11,12)
    • InChI Key: HKHGKYUDPOLSFT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C(C=C1)NCCCN(C)C)=O

Computed Properties

  • Exact Mass: 224.12732577g/mol
  • Monoisotopic Mass: 224.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74Ų
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